Cas no 1795086-55-3 (1-methyl-6-oxo-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-methyl-6-oxo-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1795086-55-3
• MF: C₁₄H₁₇N₅O₂S
• MW: 319.382080793381
• CID: 5368570
• Update Time: 2025-07-18

1-methyl-6-oxo-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-oxo-N-[[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl]pyridazine-3-carboxamide
• 1-methyl-6-oxo-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C14H17N5O2S/c1-18-12(20)5-4-11(17-18)13(21)16-9-10-3-2-7-19(10)14-15-6-8-22-14/h4-6,8,10H,2-3,7,9H2,1H3,(H,16,21)
• InChI Key： RLEVPALTQXTULB-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCCN2C2=NC=CS2)=O)=NN(C)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-6-oxo-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to Compound with CAS No. 1795086-55-3 and Product Name: 1-methyl-6-oxo-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide

Compound with the CAS number 1795086-55-3 and the product name 1-methyl-6-oxo-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}-1,6-dihydropyridazine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound is a dihydropyridazine core, which is known for its presence in various bioactive molecules. The 1-methyl group at the 6-position and the 6-oxo group contribute to the stability and reactivity of the molecule, while the N-carboxamide moiety at the 3-position introduces a polar functional group that can enhance solubility and binding affinity. The presence of a thiazole ring in the side chain, specifically linked through a pyrrolidine unit, adds another layer of complexity and potential biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole-pyrrolidine hybrid structure found in this compound has shown promise in various pharmacological assays. For instance, studies have indicated that such hybrids can exhibit inhibitory effects on certain enzymes and receptors, making them valuable candidates for treating inflammatory diseases, neurological disorders, and infectious diseases. The specific arrangement of atoms in this molecule allows for selective interactions with biological targets, which is crucial for developing drugs with high efficacy and low toxicity.

The N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl} substituent is particularly noteworthy as it introduces a rigid scaffold that can optimize binding interactions within biological systems. This part of the molecule is reminiscent of structures found in known bioactive compounds, suggesting that it may contribute to favorable pharmacokinetic properties. The combination of these structural features makes this compound an intriguing subject for further exploration.

In the context of modern drug discovery, computational methods have played a pivotal role in understanding the potential biological activity of molecules like this one. Molecular docking studies have been employed to predict how this compound might interact with various protein targets. Preliminary results suggest that it could bind to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Additionally, its interaction with receptors associated with pain perception has been explored, indicating potential applications in analgesic therapies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the dihydropyridazine core, followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with greater efficiency and precision. This has opened up new possibilities for exploring the chemical space around known bioactive scaffolds.

The pharmacological profile of this compound is still under investigation, but early studies have provided promising insights. In vitro assays have shown that it can modulate several key signaling pathways involved in disease processes. For example, its ability to inhibit certain kinases has been observed, which could be beneficial in treating cancers or inflammatory conditions. Furthermore, its interaction with ion channels has been explored, suggesting potential applications in managing neurological disorders.

The development of novel pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are essential for determining the three-dimensional structure of drug candidates like this one. These structural insights help researchers refine their designs to improve binding affinity and reduce off-target effects.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The combination of structural complexity and demonstrated biological activity makes it a valuable asset in the pharmaceutical arsenal. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its safety profile through preclinical trials.

The broader significance of this compound lies in its contribution to advancing our understanding of heterocyclic chemistry and its applications in medicine. By studying molecules like this one, researchers can gain insights into how structural features influence biological activity, paving the way for more rational drug design approaches. This knowledge is crucial for developing next-generation therapeutics that are more effective and better tolerated by patients.